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Introduction
Histamine, a biogenic amine, is a critical mediator of allergic responses and a neurotransmitter

in humans.[1][2] In the context of food safety, histamine levels serve as a key indicator of

spoilage, particularly in fish and fermented products.[3][4] The consumption of food with high

concentrations of histamine can lead to scombroid poisoning, an allergy-like foodborne illness.

[5][6] Consequently, regulatory bodies worldwide have established strict limits on histamine

content in food products. This necessitates reliable and efficient methods for histamine

quantification.

The enzymatic assay utilizing histamine dehydrogenase (HDH) offers a simple, rapid, and

specific method for the determination of histamine.[7][8] This colorimetric assay is based on the

principle that HDH catalyzes the oxidative deamination of histamine. This reaction is coupled

with the reduction of a tetrazolium salt by an electron carrier, resulting in the formation of a

colored formazan product. The intensity of the color, measured spectrophotometrically, is

directly proportional to the histamine concentration in the sample.[5][7][8]

Principle of the Assay
The enzymatic assay for histamine using histamine dehydrogenase follows a two-step reaction:
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Oxidation of Histamine: Histamine dehydrogenase specifically catalyzes the oxidative

deamination of histamine to imidazole acetaldehyde and ammonia.[1][9]

Colorimetric Detection: In the presence of an electron carrier, such as 1-methoxy-5-

methylphenazinium methylsulfate (m-PMS), the electrons generated from the oxidation of

histamine are transferred to a tetrazolium salt (e.g., WST-8, INT, MTT). This reduces the

tetrazolium salt to a colored formazan dye, which can be quantified by measuring its

absorbance at a specific wavelength (typically between 420 nm and 565 nm).[5][6][7][10]
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Caption: Enzymatic reaction cascade for the detection of histamine.

Assay Performance Characteristics

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.creative-enzymes.com/similar/histamine-dehydrogenase_356.html
https://academic.oup.com/femsle/article-pdf/189/2/183/19116987/189-2-183.pdf
https://prod-docs.megazyme.com/documents/Assay_Protocol/K-HISTA_DATA.pdf
https://bioassaysys.com/histamine-assay-kit/
https://pubmed.ncbi.nlm.nih.gov/16236240/
https://academic.oup.com/jaoac/article-pdf/104/3/693/38937731/qsaa139.pdf
https://www.benchchem.com/product/b15816437/docs?utm_src=pdf-body-img#application-notes-enzymatic-assay-for-histamine-using-histamine-dehydrogenase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The performance of histamine dehydrogenase-based assays has been validated across

various studies and commercial kits. Key performance metrics are summarized below.

Parameter
BioSystems
Y15 Kit

Megazyme K-
HISTA Kit

EnzyChrom™
Assay Kit

General
Literature Data

Linearity Range
0 - 200 mg/kg (r²

> 0.99)[10][11]

0.5 - 12 µ

g/assay [5]
0.3 - 111 ppm[6]

0 - 96 µM (r =

1.000)[7]

Limit of

Quantification

(LOQ)

10 mg/kg[10][11]
~4.2 mg/kg

(ppm)[5]
2.5 µM[6] N/A

Limit of Detection

(LOD)
N/A

~0.75 mg/kg

(ppm)[5]
N/A 20.9 ppm[12]

Recovery
75 - 107%[10]

[11]

96 - 113%

(canned tuna)[7]

High

recovery[13]

98 - 108% (raw

tuna)[7]

Specificity

Negligible cross-

reactivity with

other biogenic

amines except

agmatine (6.3%)

[10][14]

Highly specific

for histamine[7]
N/A

Highly specific

for histamine[7]

[8]

Absorbance

Wavelength
420 nm[10] 492 nm[5] 565 nm[6] 460 nm[7][8]

Protocols
The following protocols provide a general framework for the determination of histamine in

various sample types. It is recommended to consult the specific instructions provided with

commercial assay kits.

General Experimental Workflow
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Caption: A typical workflow for histamine determination.
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Reagent Preparation
Sample Extraction Buffer: Prepare according to the kit manufacturer's instructions. A

common buffer is 100 mM EDTA, pH 8.0.[5]

Histamine Standard Solutions: Prepare a series of histamine standards by diluting a stock

solution with the sample extraction buffer. The concentration range should encompass the

expected histamine levels in the samples.

Working Reagent: Prepare the working reagent by mixing the enzyme, electron carrier, and

tetrazolium salt solution as per the kit's protocol. This solution is often light-sensitive and

should be prepared fresh.

Sample Preparation Protocols
For Fish and Seafood:

Homogenize a representative portion of the sample (e.g., 40 g).[13]

Weigh approximately 4.0 g of the homogenized sample into a 50 mL polypropylene tube.[13]

Add 16.0 mL of 1X Sample Extraction Buffer.[13]

Vortex vigorously for 2 minutes.[13]

Transfer 1-1.5 mL of the suspension to a microcentrifuge tube.

Incubate at 85°C for 10 minutes in a heat block or water bath.[13]

Centrifuge at 4,000 x g for 5 minutes at room temperature.[13]

Collect the supernatant for analysis. The supernatant may require further dilution to fall within

the assay's linear range.[5][13]

For Cheese:

Weigh approximately 200 mg of the cheese sample and homogenize it in 800 µL of 0.05%

acetic acid.[6]
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Heat the homogenate at 60°C for 10 minutes.[6]

Centrifuge at 14,000 x g for 10 minutes.[6]

Collect the clear supernatant for the assay.[6]

For Wine:

Transfer 100.0 µL of the wine sample into a tube containing 3.9 mL of 1X Sample Extraction

Buffer.[13]

Vortex for 1 minute.[13]

The diluted sample is ready for analysis.[13]

For Milk:

Centrifuge approximately 1 mL of the milk sample at 4,000 x g for 5 minutes to separate the

cream.[13]

Carefully transfer the lower aqueous layer to a clean tube.

Add 100.0 µL of the aqueous layer to 3.9 mL of 1X Sample Extraction Buffer.[13]

Vortex for 15 seconds.[13]

The diluted sample is ready for use in the assay.[13]

Assay Procedure (96-well plate format)
Bring all reagents and samples to room temperature before use.

Add 100 µL of each histamine standard, sample, and a blank (extraction buffer) in duplicate

to the wells of a 96-well microplate.[13]

Add 200 µL of the freshly prepared Working Reagent to each well.

Mix the contents of the wells gently.
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Incubate the plate at room temperature (or as specified by the kit, e.g., 37°C) for 5-30

minutes.[6][13][15]

Measure the absorbance of each well at the appropriate wavelength (e.g., 450 nm) using a

microplate reader.[13][15]

Data Analysis
Subtract the average absorbance of the blank wells from the absorbance readings of the

standards and samples.

Construct a standard curve by plotting the corrected absorbance of each histamine standard

against its concentration.

Determine the histamine concentration in the samples by interpolating their corrected

absorbance values from the standard curve.

Account for any dilution factors used during sample preparation to calculate the final

histamine concentration in the original sample.
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Issue Possible Cause Solution

Low or no color development Inactive enzyme or reagents.

Check the expiration dates of

the kit components. Ensure

proper storage conditions.

Incorrect incubation

temperature or time.

Verify the incubation

parameters as per the

protocol.

High background absorbance
Contaminated reagents or

water.

Use high-purity water and

fresh reagents.

Interfering substances in the

sample.

Ensure proper sample cleanup

and dilution. Consider matrix-

matched standards.

Poor reproducibility Pipetting errors.

Use calibrated pipettes and

ensure accurate and

consistent pipetting.

Incomplete mixing of reagents.
Mix the contents of the wells

thoroughly but gently.

Non-linear standard curve Incorrect standard dilutions.
Prepare fresh standards and

verify their concentrations.

Assay conditions not optimal.
Re-evaluate incubation time

and temperature.

Conclusion
The enzymatic assay for histamine using histamine dehydrogenase provides a robust,

sensitive, and specific method for the quantification of histamine in a variety of matrices. Its

simplicity and speed make it an ideal tool for routine quality control in the food industry and for

research applications. By following standardized protocols and ensuring proper sample

preparation, this assay delivers reliable and accurate results for the assessment of histamine

content.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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